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Compound of Interest

Compound Name: (2R)-2-Ethynylazetidine

Cat. No.: B15204341 Get Quote

Technical Guide: (2R)-2-Ethynylazetidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
(2R)-2-Ethynylazetidine is a chiral, saturated heterocyclic compound containing a strained

four-membered azetidine ring and a reactive terminal alkyne (ethynyl group). This unique

combination of functionalities makes it a potentially valuable building block in medicinal

chemistry and drug discovery. The rigid azetidine scaffold can introduce favorable three-

dimensional structural properties into molecules, while the ethynyl group offers a versatile

handle for a variety of chemical transformations, including click chemistry, Sonogashira

coupling, and nucleophilic additions. This document provides a summary of the known

properties of (2R)-2-Ethynylazetidine.

Molecular Properties
The fundamental molecular properties of (2R)-2-Ethynylazetidine are summarized in the table

below.
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Property Value Source

Molecular Formula C₅H₇N [1]

Molecular Weight 81.12 g/mol [1]

CAS Number 2306254-10-2 [1]

Chirality (2R)

InChI Key
ZZDARAJSBNOCGZ-

YFKPBYRVSA-N
[1]

Note: The hydrochloride salt of this compound has a molecular formula of C₅H₈ClN and a

molecular weight of 117.58 g/mol .

Experimental Data
As of the latest literature review, detailed experimental protocols, specific biological activity

data, and defined signaling pathways for (2R)-2-Ethynylazetidine are not extensively reported

in publicly accessible scientific literature. The compound is primarily available through chemical

suppliers, indicating its role as a building block for further chemical synthesis.

Potential Synthetic Applications
The structural features of (2R)-2-Ethynylazetidine suggest its utility in the synthesis of more

complex molecules. The following diagram illustrates a logical workflow for its potential

application in the synthesis of a hypothetical drug candidate.
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Caption: A potential synthetic workflow utilizing (2R)-2-Ethynylazetidine.

Experimental Considerations:

Protection of the Azetidine Nitrogen: The secondary amine of the azetidine ring is a reactive

nucleophile. In many synthetic routes, it would likely require protection (e.g., as a Boc or Cbz

carbamate) to prevent unwanted side reactions during the manipulation of the ethynyl group.

Reactions of the Ethynyl Group: The terminal alkyne is a versatile functional group.
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Click Chemistry: It can readily undergo copper-catalyzed or strain-promoted azide-alkyne

cycloadditions (CuAAC or SPAAC) to form triazoles, which are common linkages in drug

molecules.

Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction allows for the

formation of a carbon-carbon bond between the terminal alkyne and aryl or vinyl halides,

enabling the introduction of aromatic systems.

Nucleophilic Addition: The acidic proton of the terminal alkyne can be removed by a strong

base to form an acetylide, which can then act as a nucleophile.

Logical Relationship of Functional Groups to
Bioactivity
The azetidine ring and the ethynyl group can both contribute to the biological activity of a final

compound. The following diagram illustrates the logical relationship between these structural

components and their potential impact on pharmacological properties.
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Caption: Relationship between the functional moieties of (2R)-2-Ethynylazetidine and

potential pharmacological properties.

Conclusion
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(2R)-2-Ethynylazetidine is a promising, yet underexplored, building block for medicinal

chemistry. Its rigid, chiral core and reactive ethynyl handle provide a foundation for the

synthesis of novel chemical entities. While specific biological data for this compound is not

readily available, its structural motifs are of significant interest in modern drug design. Further

research into the applications and biological effects of molecules derived from this scaffold is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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